Cas no 955298-24-5 (4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N-(2-methoxyphenyl)benzene-1-sulfonamide)

• Product Name: 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N-(2-methoxyphenyl)benzene-1-sulfonamide
• CAS No: 955298-24-5
• MF: C₂₂H₁₈N₂O₅S
• MW: 422.453724384308
• CID: 5432090
• Update Time: 2025-07-01

4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N-(2-methoxyphenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[(1,3-dioxoisoindol-2-yl)methyl]-N-(2-methoxyphenyl)benzenesulfonamide
• 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N-(2-methoxyphenyl)benzene-1-sulfonamide

• Inchi： 1S/C22H18N2O5S/c1-29-20-9-5-4-8-19(20)23-30(27,28)16-12-10-15(11-13-16)14-24-21(25)17-6-2-3-7-18(17)22(24)26/h2-13,23H,14H2,1H3
• InChI Key： AHZZBKXKRSERQX-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC=C2OC)(=O)=O)=CC=C(CN2C(=O)C3=C(C2=O)C=CC=C3)C=C1

Additional information on 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N-(2-methoxyphenyl)benzene-1-sulfonamide

4-(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N-(2-methoxyphenyl)benzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 955298-24-5, commonly referred to as 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N-(2-methoxyphenyl)benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a sulfonamide group attached to a benzene ring and a substituted isoindole moiety. The isoindole ring system is further substituted with a methoxyphenyl group, adding to the molecule's functional diversity and reactivity.

The synthesis of 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N-(2-methoxyphenyl)benzene-1-sulfonamide involves a series of carefully designed multi-step reactions. Researchers have employed methodologies such as nucleophilic aromatic substitution, coupling reactions, and cyclization processes to achieve the desired product. Recent advancements in catalytic systems and green chemistry practices have further enhanced the efficiency and sustainability of these synthetic routes.

The structural complexity of this compound makes it an attractive candidate for exploring its biological activities. Preliminary studies have indicated that 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N-(2-methoxyphenyl)benzene-1-sulfonamide exhibits promising anti-inflammatory and antioxidant properties. These findings are particularly significant in the context of developing novel therapeutic agents for chronic inflammatory diseases and oxidative stress-related conditions.

In addition to its biological applications, this compound has shown potential in materials science. The isoindole moiety within its structure contributes to its unique electronic properties, making it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and photovoltaic materials, where its performance has been comparable to existing commercial materials.

The N-(2-methoxyphenyl) substituent plays a crucial role in modulating the physical and chemical properties of the compound. This group enhances solubility in organic solvents and improves the molecule's stability under various reaction conditions. Furthermore, the methoxy group introduces additional electronic effects that can be exploited in designing more efficient chemical reactions.

Recent studies have also explored the stereochemical aspects of 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N-(2-methoxyphenyl)benzene-1-sulfonamide. The dihydroisoindole ring system exhibits conformational flexibility, which can influence its interactions with biological targets. Understanding these stereochemical nuances is essential for optimizing its pharmacokinetic properties and enhancing its bioavailability.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been instrumental in characterizing this compound. These methods provide detailed insights into its molecular structure and confirm the stereochemistry of the synthesized product.

In conclusion, 4-(1,3-dioxo-2,3-dihydro-HH isoindol-HH 2-HL methyl-N-(methoxyphenyl)benzenesulfonamide represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in pharmacology, materials science, and organic synthesis. As ongoing research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in both academic and industrial settings.